Cas no 941989-79-3 (2-{2,4-dioxo-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide)

• Product Name: 2-{2,4-dioxo-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide
• CAS No: 941989-79-3
• MF: C₂₁H₁₇N₅O₃
• MW: 387.391383886337
• CID: 6338890
• PubChem ID: 16951878
• Update Time: 2025-10-22

2-{2,4-dioxo-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2,4-dioxo-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide
• F2437-0180
• 2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-phenylacetamide
• 941989-79-3
• AKOS016398942
• 2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-phenylacetamide

• Inchi： 1S/C21H17N5O3/c27-18(24-16-7-2-1-3-8-16)14-25-17-9-5-11-23-19(17)20(28)26(21(25)29)13-15-6-4-10-22-12-15/h1-12H,13-14H2,(H,24,27)
• InChI Key： IBVUXSOJFMFPMX-UHFFFAOYSA-N
• SMILES： O=C1N(C(C2C(=CC=CN=2)N1CC(NC1C=CC=CC=1)=O)=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 387.13313942g/mol
• Monoisotopic Mass: 387.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-{2,4-dioxo-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide

Compound CAS No. 941989-79-3: 2-{2,4-Dioxo-3-(Pyridin-3-Yl)Methyl-1H,2H,3H,4H-Pyrido[3,2-d]Pyrimidin-1-Yl}-N-Phenylacetamide

The compound with CAS No. 941989-79-3, named as 2-{2,4-Dioxo-3-(Pyridin-3-Yl)Methyl-1H,2H,3H,4H-Pyrido[3,2-d]Pyrimidin-1-Yl}-N-Phenylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds that are known for their potential bioactivity and structural diversity. The molecule's structure is characterized by a pyrido[3,2-d]pyrimidine core, which is fused with a pyridine ring and substituted with various functional groups that contribute to its unique properties.

Recent studies have highlighted the importance of pyrido[3,2-d]pyrimidine derivatives in drug discovery. These compounds are often explored for their potential as kinase inhibitors or modulators of other key cellular pathways. The presence of the pyridine ring at the 3-position of the methyl group introduces additional electronic effects and steric hindrance, which can significantly influence the compound's binding affinity to target proteins. This makes it a promising candidate for further investigation in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the pyrido[3,2-d]pyrimidine framework. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, recent advancements in microwave-assisted synthesis have been utilized to accelerate reaction times while maintaining high product quality.

In terms of biological activity, this compound has shown potential in preclinical studies targeting specific kinases involved in cancer progression. The N-phenoxyacetamide group attached to the pyrido[3,2-d]pyrimidine core plays a crucial role in modulating the compound's pharmacokinetic properties. Studies suggest that this group enhances solubility and bioavailability while maintaining stability in physiological conditions.

Furthermore, computational modeling techniques such as molecular docking have been employed to predict the binding modes of this compound with its target proteins. These studies provide valuable insights into the structural requirements for effective binding and guide further optimization efforts. For example, recent simulations have revealed that the planar geometry of the pyrido[3,2-d]pyrimidine core facilitates π-interactions with aromatic residues on the target protein surface.

The development of this compound also aligns with current trends in personalized medicine. Its ability to selectively inhibit specific kinase isoforms makes it a potential candidate for targeted therapies in oncology. Ongoing research is focused on evaluating its efficacy in animal models of cancer and assessing its safety profile for future clinical trials.

In conclusion, CAS No. 941989-79-3 represents a cutting-edge advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structure and promising biological activity make it an important focus for ongoing research efforts aimed at improving human health through innovative drug discovery.